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Compound of Interest

Compound Name: 5-Methylisophthalaldehyde

Cat. No.: B162609 Get Quote

A comprehensive overview for researchers, scientists, and drug development professionals.

Initial Note: This technical guide focuses on 2-Hydroxy-5-methylisophthalaldehyde (CAS No:

7310-95-4). The compound "5-Methylisophthalaldehyde" is not readily found in scientific

literature, and it is likely that the intended compound of interest is the well-documented 2-

Hydroxy-5-methylisophthalaldehyde, which is the subject of this guide.

Chemical and Physical Properties
2-Hydroxy-5-methylisophthalaldehyde is a dialdehyde derivative that serves as a versatile

building block in organic synthesis.[1] Its key physical and chemical properties are summarized

below.
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Property Value Reference

CAS Number 7310-95-4 [2]

Molecular Formula C9H8O3 [2]

Molecular Weight 164.16 g/mol

Appearance
White to yellow to orange

powder/crystal

Melting Point 128-130 °C [3]

Boiling Point 251.61°C (estimate) [3]

Density 1.2132 g/cm³ (estimate) [3]

Solubility
Soluble in organic solvents,

insoluble in water.
[1]

IUPAC Name
2-Hydroxy-5-methylbenzene-

1,3-dicarbaldehyde
[2]

Synonyms

2,6-Diformyl-4-methylphenol,

5-Methyl-2-

hydroxyisophthalaldehyde

[4]

Safety and Hazard Information
It is crucial to handle 2-Hydroxy-5-methylisophthalaldehyde with appropriate safety

precautions in a laboratory setting. The compound is classified with the following hazards:
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Hazard Class GHS Pictogram Signal Word Hazard Statements

Skin Irritation GHS07 Warning
H315: Causes skin

irritation

Eye Irritation GHS07 Warning
H319: Causes serious

eye irritation

Specific target organ

toxicity — Single

exposure

GHS07 Warning
H335: May cause

respiratory irritation

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P264: Wash hands and face thoroughly after handling.

P280: Wear protective gloves, eye protection.

P302 + P352 + P332 + P313 + P362 + P364: IF ON SKIN: Wash with plenty of water. If skin

irritation occurs: Get medical advice or attention. Take off contaminated clothing and wash it

before reuse.

P305 + P351 + P338 + P337 + P313: IF IN EYES: Rinse cautiously with water for several

minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation

persists: Get medical advice or attention.

Synthesis and Experimental Protocols
A common method for the synthesis of 2-Hydroxy-5-methylisophthalaldehyde is the

diformylation of p-cresol using hexamethylenetetramine (HMTA).[3][5] The hydroxyl group of

the p-cresol directs the formylation to the ortho positions.[5]

General Experimental Protocol (Duff Reaction):

In a suitable reaction vessel, dissolve p-cresol in an acidic medium such as acetic acid or

glyceroboric acid.
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Add hexamethylenetetramine to the solution.

Heat the reaction mixture under reflux. The reaction progress can be monitored by thin-layer

chromatography.

Upon completion, the reaction is typically quenched with water and acidified.

The product is then extracted with an appropriate organic solvent.

The crude product can be purified by recrystallization or column chromatography to yield

pure 2-Hydroxy-5-methylisophthalaldehyde.

The structure of the synthesized compound is commonly confirmed using 1H and 13C NMR

spectroscopy.[3]

Applications in Research and Drug Development
2-Hydroxy-5-methylisophthalaldehyde is a valuable precursor in the synthesis of a variety of

complex organic molecules with applications in medicinal chemistry, materials science, and

catalysis.

Synthesis of Schiff Base Ligands
The most prominent application of this compound is in the synthesis of Schiff base ligands.[5]

The two aldehyde groups readily react with primary amines to form polydentate ligands

capable of coordinating with various metal ions.[5] These metal complexes have been

investigated for their catalytic activity in reactions such as oxidation, hydrolysis, and

polymerization.[5]

Potential Therapeutic Applications
Derivatives of 2-Hydroxy-5-methylisophthalaldehyde have shown potential as therapeutic

agents. The parent compound itself has been reported to possess antioxidant and antimicrobial

properties, making it a subject of interest for further investigation in drug development.[1] The

ability of its Schiff base derivatives to bind to metal ions is also being explored for the

development of sensors for detecting heavy metals in environmental and biological systems.[5]
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Role in Signaling Pathways
While specific signaling pathways directly modulated by 2-Hydroxy-5-
methylisophthalaldehyde are not extensively detailed in the provided search results, its

derivatives are being studied for their biological activities. For example, some derivatives have

been investigated for their ability to induce apoptosis, a critical process in cancer therapy, and

to modulate reactive oxygen species (ROS) levels within cells, which can impact various

signaling cascades.[5] Further research is needed to elucidate the precise mechanisms and

signaling pathways involved.

Conclusion
2-Hydroxy-5-methylisophthalaldehyde is a key chemical intermediate with significant

potential for the development of novel compounds in various scientific fields. Its utility in the

synthesis of Schiff base ligands and their metal complexes opens avenues for new catalysts,

sensors, and therapeutic agents. The information presented in this guide provides a solid

foundation for researchers and professionals working with this versatile molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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